Ethyl 4-(2-((4,7-dimethylbenzo[d]thiazol-2-yl)(methyl)amino)acetamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)-methylamino]acetyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C20H28N4O3S/c1-5-27-20(26)24-10-8-15(9-11-24)21-16(25)12-23(4)19-22-17-13(2)6-7-14(3)18(17)28-19/h6-7,15H,5,8-12H2,1-4H3,(H,21,25)
• InChI Key: DTOZJXZWIFHTAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)CN(C)C2=NC3=C(C=CC(=C3S2)C)C
• Molecular Formula: C20H28N4O3S
• Molecular Weight: 404.5 g/mol

Description

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

Thiazoles can be synthesized by coupling substituted 2-amino benzothiazoles with other compounds. For example, a series of (2-aminothiazol-4-yl)methylesters were synthesized and investigated for their antitubercular activity.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical reactions of thiazoles can be influenced by substituents at different positions on the thiazole ring. For example, substituents at position-2 and -4 may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antidiabetic Activity

Thiazole derivatives have also been explored for their antidiabetic properties. The compound could be used to create drugs that help control blood sugar levels in diabetic patients. Its potential to enhance insulin sensitivity or to stimulate insulin secretion could be valuable in the treatment of both type 1 and type 2 diabetes.

These applications highlight the versatility of thiazole derivatives in medicinal chemistry and their potential to contribute to the development of a wide range of therapeutic agents. .

Mechanism of Action

The mechanism of action of thiazoles can vary depending on the specific compound and its biological target. For example, some thiazoles have been found to have antitubercular activity.

Future Directions

Thiazoles continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on synthesizing new thiazole derivatives and investigating their biological activities.